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Compound of Interest

Methyl 2,3-dibromo-3-
Compound Name:
phenylpropanoate

cat. No.: B1616780

CAS Number: 21770-48-9

This technical guide provides an in-depth overview of methyl 2,3-dibromo-3-
phenylpropanoate, a halogenated ester widely utilized as a synthetic intermediate in organic
chemistry. Aimed at researchers, scientists, and professionals in drug development, this
document details the compound's chemical and physical properties, experimental protocols for
its synthesis, and its role in the broader context of chemical manufacturing.

Chemical and Physical Properties

Methyl 2,3-dibromo-3-phenylpropanoate is a solid crystalline compound. Its identity and key
physicochemical characteristics are summarized below. These properties are crucial for its
handling, application in reactions, and purification.
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Property Value Source(s)
CAS Number 21770-48-9 [11.[2]
Molecular Formula C10H10Br202 [1]
Molecular Weight 321.99 g/mol [11,[3]

a,B-Dibromobenzenepropionic
Synonyms ) [1]
acid methyl ester

Melting Point 117 °C

Boiling Point 301.2+£37.0°C (Predicted)
Density 1.728 + 0.06 g/cm?3 (Predicted)
LogP (calculated) 3.0591-3.2 [3]

Topological Polar Surface Area

26.3 A2 [3]
(TPSA)

Synthesis and Experimental Protocols

The primary route for synthesizing methyl 2,3-dibromo-3-phenylpropanoate is through the
electrophilic addition of bromine (Brz) across the double bond of its precursor, methyl
cinnamate. This reaction is a classic example of alkene halogenation.

Experimental Protocol: Synthesis via Bromination of
Methyl Cinnamate

This protocol is adapted from a well-established procedure for the analogous ethyl ester.[4]
Materials:

e Methyl cinnamate

e Carbon tetrachloride (CCls) or Dichloromethane (CH2Cl2) (solvent)

e Bromine (Brz)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemscene.com/product/21770-48-9.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22177735.htm
https://www.chemscene.com/product/21770-48-9.html
https://www.chemscene.com/product/21770-48-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-_2R_3S_-2_3-dibromo-3-phenylpropanoate
https://www.chemscene.com/product/21770-48-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-_2R_3S_-2_3-dibromo-3-phenylpropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-_2R_3S_-2_3-dibromo-3-phenylpropanoate
https://www.benchchem.com/product/b1616780?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_6286-30-2_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* Ice bath

e Round-bottom flask with dropping funnel and air vent
e Stirring apparatus

Procedure:

e Dissolution: In a round-bottomed flask, dissolve methyl cinnamate (1 mole equivalent) in an
appropriate volume of carbon tetrachloride or dichloromethane.

e Cooling: Place the flask in an ice bath to cool the solution. This is done to control the
exothermicity of the reaction.

e Bromine Addition: While stirring the solution, add bromine (1 mole equivalent) dropwise
using a dropping funnel. The characteristic red-brown color of bromine should disappear as it
reacts with the alkene. The addition should be slow to prevent the accumulation of unreacted
bromine.

o Reaction Completion: After the addition is complete, allow the mixture to stand for
approximately one hour to ensure the reaction goes to completion.

« |solation of Crude Product: Pour the reaction solution into a large evaporating dish and allow
the solvent to evaporate in a fume hood. The crude dibromo ester will crystallize.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
such as petroleum ether or aqueous ethanol to yield white crystals of methyl 2,3-dibromo-
3-phenylpropanoate.

Reaction Setup Reaction Workup & Purification
- Dissolve Methyl Cinnamate Cool solution Add Bromine (Br2) Allow reaction to Evaporate solvent Recrystallize from e
in CCld or CH2CI2 in ice bath dropwise with stirring stand for 1 hour to crystallize crude product petroleum ether or ethanol
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Fig. 1. Experimental workflow for the synthesis of methyl 2,3-dibromo-3-phenylpropanoate.

Applications in Research and Drug Development

Methyl 2,3-dibromo-3-phenylpropanoate serves primarily as a synthetic intermediate or
building block in organic synthesis. Its utility stems from the two bromine atoms, which are
good leaving groups and can be substituted in various nucleophilic substitution reactions to
introduce new functional groups.

The related compound, methyl 2-bromo-3-phenylpropanoate, is noted for its value in the
synthesis of chiral molecules, where stereocontrol is critical.[5] While specific examples of
methyl 2,3-dibromo-3-phenylpropanoate being a direct precursor to a marketed drug are not
prominent in the literature, its structural motif is relevant. The dibromo functionality allows for
the creation of alkynes via dehydrobromination or the formation of other complex structures
essential for creating libraries of compounds for drug screening.

Currently, there is no documented evidence of methyl 2,3-dibromo-3-phenylpropanoate
directly interacting with specific biological signaling pathways. Its role in drug development is
upstream, as a component used to build more complex, biologically active molecules.
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Fig. 2: Logical relationship illustrating the role of the compound as a synthetic intermediate.

Safety Information

As a halogenated organic compound, methyl 2,3-dibromo-3-phenylpropanoate should be
handled with care in a laboratory setting. Standard personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, should be worn. All manipulations, particularly
those involving bromine and chlorinated solvents, must be performed in a well-ventilated fume
hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616780#methyl-2-3-dibromo-3-phenylpropanoate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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